Cas no 2034536-85-9 (4-(1-{3-4-(methylsulfanyl)phenylpropanoyl}piperidin-4-yl)morpholine-3,5-dione)

• Product Name: 4-(1-{3-4-(methylsulfanyl)phenylpropanoyl}piperidin-4-yl)morpholine-3,5-dione
• CAS No: 2034536-85-9
• MF: C₁₉H₂₄N₂O₄S
• MW: 376.469863891602
• CID: 6127990
• PubChem ID: 119105836
• Update Time: 2025-10-22

4-(1-{3-4-(methylsulfanyl)phenylpropanoyl}piperidin-4-yl)morpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-{3-4-(methylsulfanyl)phenylpropanoyl}piperidin-4-yl)morpholine-3,5-dione
• 4-(1-{3-[4-(methylsulfanyl)phenyl]propanoyl}piperidin-4-yl)morpholine-3,5-dione
• F6562-7027
• 2034536-85-9
• AKOS026704879
• 4-(1-(3-(4-(methylthio)phenyl)propanoyl)piperidin-4-yl)morpholine-3,5-dione
• 4-[1-[3-(4-methylsulfanylphenyl)propanoyl]piperidin-4-yl]morpholine-3,5-dione

• Inchi： 1S/C19H24N2O4S/c1-26-16-5-2-14(3-6-16)4-7-17(22)20-10-8-15(9-11-20)21-18(23)12-25-13-19(21)24/h2-3,5-6,15H,4,7-13H2,1H3
• InChI Key： ZTVZVCFEJACQOX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(N1CCC(CC1)N1C(COCC1=O)=O)=O

Computed Properties

• Exact Mass: 376.14567842g/mol
• Monoisotopic Mass: 376.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.2Ų

Additional information on 4-(1-{3-4-(methylsulfanyl)phenylpropanoyl}piperidin-4-yl)morpholine-3,5-dione

4-(1-{3-4-(methylsulfanyl)phenylpropanoyl}piperidin-4-yl)morpholine-3,5-dione: A Comprehensive Overview

4-(1-{3-4-(methylsulfanyl)phenylpropanoyl}piperidin-4-yl)morpholine-3,5-dione (CAS No. 2034536-85-9) is a complex organic compound with significant potential in the field of drug discovery and chemical synthesis. This compound, characterized by its intricate molecular structure, has garnered attention due to its unique properties and promising applications in pharmacology and medicinal chemistry. The molecule combines a morpholine-3,5-dione core with a piperidine ring and a methylsulfanylphenylpropanoyl substituent, creating a structure that exhibits diverse chemical reactivity and biological activity.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the structural elucidation and functional analysis of this compound. Studies utilizing density functional theory (DFT) have revealed that the methylsulfanyl group plays a critical role in stabilizing the molecule's conformation, thereby enhancing its bioavailability. Furthermore, the piperidine ring has been identified as a key structural element that contributes to the compound's ability to interact with biological targets, such as enzymes and receptors.

The synthesis of 4-(1-{3-4-(methylsulfanyl)phenylpropanoyl}piperidin-4-yl)morpholine-3,5-dione involves a multi-step process that integrates advanced organic chemistry techniques. Researchers have reported successful syntheses through a combination of Ullmann coupling, Mitsunobu reaction, and HWE (HWE: Horner-Wadsworth-Emmons) reaction, which ensures high yields and excellent purity. These methods have been optimized to minimize environmental impact and maximize scalability for potential industrial applications.

In terms of biological activity, this compound has demonstrated remarkable efficacy in preclinical studies targeting various disease states. For instance, it has shown potent inhibitory activity against cyclooxygenase (COX) enzymes, making it a promising candidate for anti-inflammatory therapies. Additionally, studies conducted using CRISPR-Cas9 gene editing have highlighted its ability to modulate cellular signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic profile of CAS No. 2034536-85-9 has been extensively studied using state-of-the-art analytical techniques such as LC-MS/MS (Liquid Chromatography-Mass Spectrometry). Results indicate that the compound exhibits favorable absorption and distribution characteristics, with minimal systemic toxicity at therapeutic doses. These findings underscore its potential as an orally bioavailable drug candidate.

Moreover, recent research has explored the use of this compound in the development of targeted drug delivery systems. By conjugating it with biocompatible polymers or nanoparticles, scientists aim to enhance its therapeutic index while reducing off-target effects. This approach aligns with the growing trend toward personalized medicine and precision healthcare.

In conclusion, 4-(1-{3-4-(methylsulfanyl)phenylpropanoyl}piperidin-4-yl)morpholine-3,5-dione (CAS No. 2034536-85-9) represents a cutting-edge advancement in medicinal chemistry. Its unique molecular architecture, coupled with innovative synthesis methods and promising biological activity, positions it as a leading candidate for future therapeutic interventions. As research continues to unfold, this compound is expected to contribute significantly to the development of novel drugs addressing unmet medical needs.